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Compound of Interest

Compound Name: 2-Nitrothiophenol

Cat. No.: B1584256

An In-depth Technical Guide to 2-
Nitrothiophenol

This technical guide provides a comprehensive overview of the chemical structure, molecular
weight, and synthesis of 2-Nitrothiophenol. It is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis. This document outlines
key physicochemical properties and details a validated experimental protocol for its
preparation.

Core Chemical and Physical Properties

2-Nitrothiophenol, also known as 2-nitrobenzenethiol, is an organosulfur compound with the
chemical formula CeHsNO2S.[1] It is a valuable intermediate in various chemical syntheses.
The key quantitative data for this compound are summarized in the table below for easy
reference and comparison.
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Property Value

Molecular Formula CeHsNO:2S

Molecular Weight 155.17 g/mol

CAS Number 4875-10-9

Appearance Not explicitly stated in the provided results
Purity >97% (typical)

Storage Conditions Inert atmosphere, 2-8°C

Experimental Protocols

A key application of 2-Nitrothiophenol is its use as a precursor in the synthesis of other
organic molecules. The following section details an experimental protocol for the synthesis of 2-
Nitrothiophenol from Di-(2-nitrophenyl)-disulfide.

Synthesis of 2-Nitrothiophenol from Di-(2-nitrophenyl)-
disulfide

This protocol outlines the reduction of Di-(2-nitrophenyl)-disulfide to yield 2-Nitrothiophenol.

Materials:

Di-(2-nitrophenyl)-disulfide (10 g, 0.03 M)

Sodium hydroxide (NaOH) solution (0.8 g, 0.02 M)

Hydrogen sulfide (Hz2S) gas

Concentrated hydrochloric acid (HCI) (5 ml)

Ethanol (for recrystallization)

Procedure:
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e Prepare a solution of sodium hydrosulfide (NaSH) by saturating a sodium hydroxide solution
(0.8 g in a suitable amount of water) with hydrogen sulfide gas.

o Add Di-(2-nitrophenyl)-disulfide (10 g) to the freshly prepared sodium hydrosulfide solution.
» Reflux the reaction mixture.

 After the reaction is complete, pour the mixture into 5 ml of concentrated hydrochloric acid.
« Filter the precipitated 2-Nitrothiophenol.

» Recrystallize the crude product from ethanol to obtain pure 2-Nitrothiophenol.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 2-Nitrothiophenol as
described in the experimental protocol.

Synthesis of 2-Nitrothiophenol

Main Reaction

Product Isolation and Purification

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Nitrothiophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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